Cas no 111960-92-0 (1,6-Hexanediaminium,N1,N1,N6,N6-tetrabutyl-N1,N6-diethyl-, hydroxide (1:2))

• Product Name: 1,6-Hexanediaminium,N1,N1,N6,N6-tetrabutyl-N1,N6-diethyl-, hydroxide (1:2)
• CAS No: 111960-92-0
• MF: C₂₆H₆₀N₂O₂
• MW: 432.766808509827
• CID: 150811
• PubChem ID: 163875
• Update Time: 2025-04-19

1,6-Hexanediaminium,N1,N1,N6,N6-tetrabutyl-N1,N6-diethyl-, hydroxide (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanediaminium,N1,N1,N6,N6-tetrabutyl-N1,N6-diethyl-, hydroxide (1:2)
• UD39MJ7397
• 1,6-Hexanediaminium, N,N,N',N'-tetrabutyl-N,N'-diethyl-, dihydroxide
• Q27894281
• 111960-92-0
• 1,6-Hexanediaminium, N1,N1,N6,N6-tetrabutyl-N1,N6-diethyl-, hydroxide (1:2)
• UNII-UD39MJ7397
• SCHEMBL8910658
• 1,6-Bis(dibutylethylammonium)hexane dihydroxide
• N,N,N',N'-tetrabutyl-N,N'-diethylhexane-1,6-diaminium dihydroxide
• N,N,N',N'-Tetrabutyl-N,N'-diethyl-1,6-hexanediaminium dihydroxide
• DTXSID3029574

• Inchi： 1S/C26H58N2.2H2O/c1-7-13-21-27(11-5,22-14-8-2)25-19-17-18-20-26-28(12-6,23-15-9-3)24-16-10-4;;/h7-26H2,1-6H3;2*1H2/q+2;;/p-2
• InChI Key： PCEZUHYPKVRJEN-UHFFFAOYSA-L
• SMILES： [OH-].[OH-].[N+](CC)(CCCC)(CCCC)CCCCCC[N+](CC)(CCCC)CCCC

Computed Properties

• Exact Mass: 432.4658
• Monoisotopic Mass: 432.465479
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 21
• Complexity: 278
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 60